Cas no 1451391-42-6 ((3-cyano-5-methylphenyl)boronic acid)

• Product Name: (3-cyano-5-methylphenyl)boronic acid
• CAS No: 1451391-42-6
• MF: C₈H₈BNO₂
• MW: 160.965621948242
• MDL: MFCD18394418
• CID: 3162442
• PubChem ID: 57497333
• Update Time: 2025-04-21

(3-cyano-5-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-cyano-5-methylphenyl)boronic acid
• 3-CYANO-5-METHYLPHENYLBORONIC ACID
• AKOS026673460
• EN300-3219431
• MFCD18394418
• AB75620
• 3-CYANO-5-METHYLPHENYLBORONICACID
• CS-0056302
• BS-30952
• (3-cyano-5-methylphenyl)boronicacid
• D71644
• 1451391-42-6

• MDL： MFCD18394418
• Inchi： 1S/C8H8BNO2/c1-6-2-7(5-10)4-8(3-6)9(11)12/h2-4,11-12H,1H3
• InChI Key： HOWMWRQDWIZJNA-UHFFFAOYSA-N
• SMILES： OB(C1=CC(C#N)=CC(C)=C1)O

Computed Properties

• Exact Mass: 161.06500
• Monoisotopic Mass: 161.0648087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25000
• LogP: -0.45352

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles